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Compound of Interest

Compound Name: Chloro(dimethyl)octylsilane

Cat. No.: B101613 Get Quote

Technical Support Center:
Chloro(dimethyl)octylsilane
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

avoiding the aggregation of Chloro(dimethyl)octylsilane during their experiments.

Troubleshooting Guide
Issue: White Precipitate or Gel Formation (Aggregation) in Chloro(dimethyl)octylsilane

This guide provides a step-by-step approach to troubleshoot and prevent the aggregation of

Chloro(dimethyl)octylsilane.

Caption: Troubleshooting workflow for Chloro(dimethyl)octylsilane aggregation.

Frequently Asked Questions (FAQs)
1. What causes the aggregation of Chloro(dimethyl)octylsilane?

The primary cause of Chloro(dimethyl)octylsilane aggregation is hydrolysis.[1][2][3]

Chloro(dimethyl)octylsilane is highly reactive towards moisture.[3] When exposed to even

trace amounts of water, the chlorosilane group hydrolyzes to form a reactive silanol

intermediate. These silanol intermediates can then undergo condensation reactions with each
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other, leading to the formation of siloxane bonds (Si-O-Si) and resulting in the formation of

larger aggregates, which may appear as a white precipitate or gel.[2]

2. How can I prevent the hydrolysis and aggregation of Chloro(dimethyl)octylsilane?

To prevent hydrolysis and subsequent aggregation, it is crucial to minimize the exposure of

Chloro(dimethyl)octylsilane to moisture at all times. This can be achieved through:

Proper Storage: Store the reagent in a tightly sealed container in a cool, dry place, away

from atmospheric moisture.[4][5] Storing under an inert atmosphere, such as nitrogen or

argon, is highly recommended.[4][5]

Anhydrous Conditions: Use anhydrous solvents and thoroughly dried glassware for all

experiments.

Inert Atmosphere Handling: Whenever possible, handle the reagent in a glove box or under a

stream of dry inert gas.

3. What are the ideal storage conditions for Chloro(dimethyl)octylsilane?

The ideal storage conditions are in a tightly closed container in a dry, cool, and well-ventilated

area.[4][5] It is also recommended to store it under an inert gas like nitrogen.[4][5]

4. Can I use Chloro(dimethyl)octylsilane that has already started to aggregate?

It is not recommended to use Chloro(dimethyl)octylsilane that shows signs of aggregation.

The presence of a precipitate indicates that the reagent has partially hydrolyzed and

polymerized. This will affect the purity and reactivity of the compound, leading to inaccurate

and unreliable experimental results.

Data Presentation
Table 1: Physical and Chemical Properties of Chloro(dimethyl)octylsilane
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Property Value

CAS Number 18162-84-0[1][6][7]

Molecular Formula C10H23ClSi[6]

Molecular Weight 206.83 g/mol [6][7]

Appearance Colorless liquid[6]

Boiling Point 222 - 225 °C[1][6]

Density 0.873 g/mL at 25 °C[1]

Reactivity
Reacts violently with water, releasing corrosive

hydrogen chloride (HCl) gas.[1][5][8]

Experimental Protocols
Protocol for Handling Chloro(dimethyl)octylsilane to Prevent Aggregation

This protocol outlines the best practices for handling Chloro(dimethyl)octylsilane to minimize

moisture exposure and prevent aggregation.

Materials:

Chloro(dimethyl)octylsilane

Anhydrous solvent (e.g., toluene, hexane)

Oven-dried glassware (e.g., round-bottom flask, syringe, needles)

Inert gas source (Nitrogen or Argon) with a manifold

Glove box (optional, but recommended)

Septa

Procedure:

Glassware Preparation:
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Thoroughly clean all glassware and dry it in an oven at >120°C for at least 4 hours to

remove any adsorbed water.

Allow the glassware to cool to room temperature under a stream of dry inert gas or in a

desiccator.

Setting up the Reaction:

Assemble the reaction apparatus while it is still warm and immediately purge with a slow

stream of inert gas.

Use rubber septa to seal the reaction vessel to allow for the introduction of reagents via

syringe.

Handling and Dispensing Chloro(dimethyl)octylsilane:

Allow the Chloro(dimethyl)octylsilane container to equilibrate to room temperature

before opening to prevent condensation of atmospheric moisture on the cold surface.

If not working in a glove box, use a syringe and needle technique to transfer the liquid.

Puncture the septum of the reagent bottle with a needle connected to the inert gas source

to maintain a positive pressure.

Use a dry syringe to withdraw the desired amount of the reagent.

Quickly transfer the reagent to the reaction vessel by piercing the septum.

Reaction and Storage:

Maintain a positive pressure of inert gas throughout the experiment.

After use, tightly reseal the Chloro(dimethyl)octylsilane container, preferably after

flushing the headspace with an inert gas.

Mandatory Visualization
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Environmental Factors

Reagent State

Preventative Measures

Atmospheric Moisture

Chloro(dimethyl)octylsilane
(R-Si(CH3)2-Cl)

Hydrolysis

Silanol Intermediate
(R-Si(CH3)2-OH)

forms

Condensation

Siloxane Aggregate
(R-Si(CH3)2-O-Si(CH3)2-R)

Inert Atmosphere (N2, Ar)

blocks

Anhydrous Solvents &
Dry Glassware

eliminates

Tightly Sealed Container

prevents exposure

Click to download full resolution via product page

Caption: Pathway of Chloro(dimethyl)octylsilane aggregation and preventative measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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